Cas no 100601-30-7 (2-amino-4,5-dimethoxybenzene-1-thiol)

• Product Name: 2-amino-4,5-dimethoxybenzene-1-thiol
• CAS No: 100601-30-7
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 1125941
• PubChem ID: 13589902
• Update Time: 2025-04-20

2-amino-4,5-dimethoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-4,5-dimethoxy-
• 2-amino-4,5-dimethoxybenzene-1-thiol
• AKOS014385957
• SCHEMBL5112479
• 2-amino-4,5-dimethoxybenzene-thiol
• 100601-30-7
• F8883-8726
• 2-Amino-4,5-dimethoxybenzenethiol
• EN300-341934

• Inchi： 1S/C8H11NO2S/c1-10-6-3-5(9)8(12)4-7(6)11-2/h3-4,12H,9H2,1-2H3
• InChI Key： FWNRXBFADOUSBR-UHFFFAOYSA-N
• SMILES： SC1=CC(=C(C=C1N)OC)OC

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 44.48